Cas no 86838-74-6 (4-Oxazolecarboxylic acid, 2-methyl-, 1,1-dimethylethyl ester)

4-Oxazolecarboxylic acid, 2-methyl-, 1,1-dimethylethyl ester structure
86838-74-6 structure
Product Name:4-Oxazolecarboxylic acid, 2-methyl-, 1,1-dimethylethyl ester
CAS No:86838-74-6
MF:C9H13NO3
MW:183.204422712326
CID:660417
PubChem ID:127257294
Update Time:2025-04-19

4-Oxazolecarboxylic acid, 2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 2-methyl-, 1,1-dimethylethyl ester
    • tert-butyl 2-methyl-1,3-oxazole-4-carboxylate
    • 86838-74-6
    • Tert-pentyl oxazole-4-carboxylate
    • Inchi: 1S/C9H13NO3/c1-4-9(2,3)13-8(11)7-5-12-6-10-7/h5-6H,4H2,1-3H3
    • InChI Key: JBOKHJDWPXIBSR-UHFFFAOYSA-N
    • SMILES: O(C(C1=COC=N1)=O)C(C)(C)CC

Computed Properties

  • Exact Mass: 183.08954328g/mol
  • Monoisotopic Mass: 183.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.3Ų
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